Cas no 2680827-07-8 (ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate)

• Product Name: ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate
• CAS No: 2680827-07-8
• MF: C₁₅H₁₄ClN₃O₄
• MW: 335.742362499237
• CID: 5625806
• PubChem ID: 165926271
• Update Time: 2025-05-23

ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296377
• 2680827-07-8
• ethyl 3-{[(benzyloxy)carbonyl]amino}-5-chloropyrazine-2-carboxylate
• ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate

• Inchi： 1S/C15H14ClN3O4/c1-2-22-14(20)12-13(18-11(16)8-17-12)19-15(21)23-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,18,19,21)
• InChI Key： PGXBLVWWJVTTJE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OCC)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0672836g/mol
• Monoisotopic Mass: 335.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate

Ethyl 3-{(Benzyloxy)Carbonylamino}-5-Chloropyrazine-2-Carboxylate: A Comprehensive Overview

The compound Ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate, identified by the CAS number 2680827-07-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which are known for their versatile reactivity and structural diversity. The molecule's structure features a pyrazine ring substituted with a benzyloxycarbonylamino group at position 3, a chlorine atom at position 5, and an ethyl ester group at position 2. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzyloxycarbonylamino group in this compound introduces additional complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules with tailored functionalities.

The synthesis of Ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and esterifications. These reactions are carefully optimized to ensure high yields and purity. The intermediate steps often involve protecting groups, such as the benzyloxycarbonyl (Cbz) group, which plays a crucial role in controlling the reactivity of amino groups during synthesis.

In terms of applications, this compound has shown promise in material science as well. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced materials, such as polymers and hybrid organic-inorganic frameworks. Recent advancements in green chemistry have also led to the exploration of this compound in sustainable synthetic pathways, reducing environmental impact while maintaining high efficiency.

The toxicity profile of Ethyl 3-{(benzyloxy)carbonylamino}-5-chloropyrazine-2-carboxylate has been a subject of recent research interest. Studies indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, its selectivity towards specific targets requires further investigation. Regulatory agencies have emphasized the need for comprehensive toxicological assessments before its widespread use in pharmaceutical or industrial applications.

Looking ahead, the future of this compound lies in its potential to serve as a versatile platform for developing next-generation therapeutics and materials. Ongoing research is focused on enhancing its stability under physiological conditions and exploring its interactions with biological systems at molecular levels. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new dimensions for this intriguing molecule.